3-Cyclohexylphenol

• IUPAC Name: 3-cyclohexylphenol
• InChI: InChI=1S/C12H16O/c13-12-8-4-7-11(9-12)10-5-2-1-3-6-10/h4,7-10,13H,1-3,5-6H2
• InChI Key: WFKNYMUYMWAGCV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC(=CC=C2)O
• Molecular Formula: C12H16O
• DSSTOX Substance ID: DTXSID10883780
• Molecular Weight: 176.25 g/mol
• CAS RN: 1943-95-9, 70561-22-7

Description

3-Cyclohexylphenol is a compound with the molecular formula C12H16O. It is a valuable intermediate chemical used in the manufacture of dyes, resins, and pharmaceutical drugs. The compound is synthesized using raw chemicals derived from fossil fuels.

Synthesis Analysis

The synthesis of this compound can be achieved via a one-pot process using isopropyl alcohol-assisted phenol conversion. This process involves the use of a tandem catalytic system formed by RANEY® Nickel plus hierarchical Beta zeolite. Another method involves phenol hydroalkylation using Co2P/zeolite catalysts.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenol group attached to a cyclohexyl group. The molecular weight of the compound is 176.25 g/mol.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily include its synthesis reactions. These reactions involve the conversion of phenol with isopropyl alcohol or cyclohexene/cyclohexanol.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 176.25 g/mol. Other physical and chemical properties such as density, melting point, boiling point, etc., are not provided in the retrieved sources.

Scientific Research Applications

Chemical Synthesis

The use of supercritical carbon dioxide (scCO2) as an environmentally friendly reaction medium for the continuous synthesis of fine chemicals like o-cyclohexylphenol has been explored. The process involves the alkylation of phenol using a solid acid catalyst, highlighting the potential of a two-step reaction process that emphasizes environmental sustainability and efficient production (Amandi et al., 2007).

Catalyst in Hydrogenation Processes

Pd@mpg-C(3)N(4) catalysts have shown high activity and selectivity in the hydrogenation of phenol to cyclohexanone under mild conditions. This underscores the catalytic potential of 3-Cyclohexylphenol in facilitating key chemical transformations, especially in producing cyclohexanone, a significant intermediate in the manufacture of polyamides in the chemical industry (Wang et al., 2011).

Role in Oxidative Dearomatization

This compound and its derivatives are explored in oxidative dearomatization processes. The use of hypervalent iodine(III) reagents in the oxidative dearomatization of phenols to construct cyclohexadienone structures has been documented, although their application in asymmetric dearomatization reactions is underdeveloped and highlights an opportunity for rational catalyst design (Harned, 2014).

Insights in Selectivity of Alkylation

Studies on the alkylation of phenol with cyclohexene using acid catalysts emphasize the role of this compound and its derivatives in understanding the selectivity of O- versus C-alkylation. These findings are crucial for industries that utilize these chemicals for various applications, including perfumes and precursors for bulk chemicals (Yadav & Kumar, 2005).

Hydrodeoxygenation of Lignin-Derived Phenols

Research on the hydrodeoxygenation of lignin-derived phenols to cyclohexanols using Co/TiO2 catalysts reveals the significance of this compound in the production of important feedstock for polymers, spices, and medicines. This study contributes to the understanding of how the particle size and dispersion of Co could influence catalytic activity, offering insights into industrial applications (Liu et al., 2017).

Mechanism of Action

Target of Action

3-Cyclohexylphenol is a chemical compound with the molecular formula C12H16O . It’s important to note that the identification of a compound’s primary targets is a complex process that involves extensive biochemical and pharmacological research.

Mode of Action

It’s synthesized through the catalytic alkylation of phenols with cyclohexanol . The interaction of this compound with its potential targets would depend on the specific biochemical properties of these targets, which are currently unknown.

Biochemical Pathways

It’s known that cyclohexylation of aromatic hydrocarbons and their functional derivatives is an efficient procedure for the preparation of functionalized biphenyls and terphenyls . These compounds can serve as initial compounds and intermediate products in the synthesis of various substances, including liquid crystalline thermotropic polymers, biologically active substances, and photographic materials .

Result of Action

Cyclohexylphenols are known to be valuable intermediate chemicals applied in the manufacture of dyes, resins, and pharmaceutical drugs . The specific effects would depend on the particular biochemical context in which the compound is used.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include the pH of the environment, the presence of other interacting molecules, and temperature . .

Biochemical Analysis

Biochemical Properties

The nature of these interactions can vary widely, depending on the specific properties of the phenolic compound and the biomolecules it interacts with .

Cellular Effects

Some studies suggest that phenolic compounds can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

Like other phenolic compounds, it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

The effects of 3-Cyclohexylphenol at different dosages in animal models have not been reported yet. Studies on other phenolic compounds suggest that dosage can significantly influence their effects, with potential threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

The metabolic pathways involving this compound are not well characterized. Phenolic compounds can be involved in various metabolic pathways, interacting with enzymes or cofactors, and potentially affecting metabolic flux or metabolite levels .

Transport and Distribution

Phenolic compounds can interact with various transporters or binding proteins, which can influence their localization or accumulation .

Subcellular Localization

Phenolic compounds can be directed to specific compartments or organelles through targeting signals or post-translational modifications .